6-(Pent-4-en-1-yl)-1,4,8-trioxaspiro[4.5]decane

• Molecular Formula: C12H20O3
• Molecular Weight: 212.28 g/mol
• IUPAC Name: 6-pent-4-enyl-1,4,8-trioxaspiro[4.5]decane
• InChI: InChI=1S/C12H20O3/c1-2-3-4-5-11-10-13-7-6-12(11)14-8-9-15-12/h2,11H,1,3-10H2
• InChI Key: YUJFLRJOXMBVSR-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCC1COCCC12OCCO2

Description

6-(Pent-4-en-1-yl)-1,4,8-trioxaspiro[4.5]decane is a useful research compound. Its molecular formula is C12H20O3 and its molecular weight is 212.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of methyltriphenylphosphonium bromide (0.920 g, 2.58 mmol) in TI IF (10 mL) under N2 at it was added NaHMDS (2M in THF, 1.30 mL, 2.58 mmol). The mixture was stirred at rt for 1 hr. 4-(1,4,8-trioxaspiro[4.5]dec-6-yl)butanal (0.276 g, 1.29 mmol) was then added and the reaction was stirred at it for 1 hr. It was quenched with sat'd. aq. NH4Cl and extracted 3× with Et2O. The combined organics were dried (anhd. Na2SO4), filtered, and concentrated. The residue was purified by column chromatography to give the title compound. 1H NMR (500 MHz, CDCl3) δ 5.75-5.86 (m, 1H), 4.91-5.03 (m, 2H), 3.91-4.05 (m, 4H), 3.78-3.90 (m, 2H), 3.62-3.71 (m, 1H), 3.43 (dd, 1H, J=9.0 Hz, 11.2 Hz), 1.98-2.12 (m, 2H), 1.11-1.81 (m, 7H).